Cas no 1493524-14-3 (1-cyclopropyl-2-methyl-3-(2-methylfuran-3-yl)propane-1,3-dione)

• Product Name: 1-cyclopropyl-2-methyl-3-(2-methylfuran-3-yl)propane-1,3-dione
• CAS No: 1493524-14-3
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5906774
• PubChem ID: 64917521
• Update Time: 2025-05-22

1-cyclopropyl-2-methyl-3-(2-methylfuran-3-yl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1-cyclopropyl-2-methyl-3-(2-methyl-3-furanyl)-
• 1-Cyclopropyl-2-methyl-3-(2-methylfuran-3-yl)propane-1,3-dione
• AKOS014247530
• EN300-1125362
• CS-0291229
• 1493524-14-3
• 1-cyclopropyl-2-methyl-3-(2-methylfuran-3-yl)propane-1,3-dione

• Inchi： 1S/C12H14O3/c1-7(11(13)9-3-4-9)12(14)10-5-6-15-8(10)2/h5-7,9H,3-4H2,1-2H3
• InChI Key： DLEGUEQJWOHDSL-UHFFFAOYSA-N
• SMILES： C(C1CC1)(=O)C(C)C(C1C=COC=1C)=O

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 307.0±27.0 °C(Predicted)
• pka: 9.77±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-cyclopropyl-2-methyl-3-(2-methylfuran-3-yl)propane-1,3-dione

1-Cyclopropyl-2-Methyl-3-(2-Methylfuran-3-Yl)Propane-1,3-Dione: A Comprehensive Overview

The compound with CAS No. 1493524-14-3, commonly referred to as 1-cyclopropyl-2-methyl-3-(2-methylfuran-3-yl)propane-1,3-dione, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropyl group, a methyl group, and a substituted furan ring. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The molecular structure of 1-cyclopropyl-2-methyl-3-(2-methylfuran-3-yl)propane-1,3-dione is notable for its bicyclic framework and the presence of electron-withdrawing groups. The cyclopropyl moiety contributes to the molecule's rigidity and strain energy, which can influence its reactivity and stability. The methyl group attached to the cyclopropane ring further modulates the electronic properties of the molecule. The furan ring, substituted with a methyl group at the 2-position, introduces aromaticity and additional electronic effects that can enhance the molecule's interactions with biological targets.

Recent studies have explored the synthesis of this compound using various methodologies. One approach involves the use of dienophiles in Diels-Alder reactions to construct the furan ring. Another method employs oxidative coupling reactions to form the dione structure. These synthetic routes have been optimized to improve yield and purity, making large-scale production feasible for research purposes.

The biological activity of 1-cyclopropyl-2-methyl-3-(2-methylfuran-3-yl)propane-1,3-dione has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, it has shown promise as an antioxidant agent due to its ability to scavenge free radicals and reduce oxidative stress.

In terms of pharmacokinetics, this compound demonstrates moderate bioavailability when administered orally. Its absorption is facilitated by its lipophilic nature, which allows it to cross biological membranes efficiently. However, its metabolism is rapid, with primary metabolites being excreted within 24 hours. These characteristics make it a candidate for further development as a therapeutic agent.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of 1-cyclopropyl-2-methyl-3-(2-methylfuran-3-yl)propane_-1,3-dione. Molecular docking studies reveal that this compound can bind effectively to several protein targets associated with chronic diseases such as cancer and neurodegenerative disorders. These findings underscore its potential as a lead compound for drug discovery.

In conclusion, 1-cyclopropyl